1-(1-Naphthyl)piperazine hydrochloride
1-(1-Naphthyl)piperazine hydrochloride
1-(1-Naphthyl)piperazine (1-NP) is a ligand for serotonin (5-hydroxytryptamine, 5-HT) receptors. It acts as an antagonist for 5-HT at 5-HT1 and 5-HT2 in rat cortical membranes with IC50 values of 6 and 1 nM, respectively. 1-NP also blocks contraction in the rat fundus induced by either 5-HT or tryptamine (IC50 = 1 nM for both agonists). 1-NP mimics the 5-HT1 agonist 1-(m-trifluoromethylphenyl)piperazine (TFMPP,) in decreasing 5-HT receptor turnover and increasing serum corticosterone, suggesting that, in the absence of 5-HT, 1-NP may act as an agonist of the 5-HT1 receptor. However, in squirrel monkeys, 1-NP acts as a non-selective 5-HT receptor antagonist in altering operant behavior. 1-NP also binds to the human 5-HT6 receptor with an affinity comparable to that of 5-HT (Kis = 120 and 100 nM, respectively).
Brand Name:
Vulcanchem
CAS No.:
104113-71-5
VCID:
VC20817176
InChI:
InChI=1S/C14H16N2.ClH/c1-2-6-13-12(4-1)5-3-7-14(13)16-10-8-15-9-11-16;/h1-7,15H,8-11H2;1H
SMILES:
C1CN(CCN1)C2=CC=CC3=CC=CC=C32.Cl
Molecular Formula:
C14H17ClN2
Molecular Weight:
248.75 g/mol
1-(1-Naphthyl)piperazine hydrochloride
CAS No.: 104113-71-5
Cat. No.: VC20817176
Molecular Formula: C14H17ClN2
Molecular Weight: 248.75 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 1-(1-Naphthyl)piperazine (1-NP) is a ligand for serotonin (5-hydroxytryptamine, 5-HT) receptors. It acts as an antagonist for 5-HT at 5-HT1 and 5-HT2 in rat cortical membranes with IC50 values of 6 and 1 nM, respectively. 1-NP also blocks contraction in the rat fundus induced by either 5-HT or tryptamine (IC50 = 1 nM for both agonists). 1-NP mimics the 5-HT1 agonist 1-(m-trifluoromethylphenyl)piperazine (TFMPP,) in decreasing 5-HT receptor turnover and increasing serum corticosterone, suggesting that, in the absence of 5-HT, 1-NP may act as an agonist of the 5-HT1 receptor. However, in squirrel monkeys, 1-NP acts as a non-selective 5-HT receptor antagonist in altering operant behavior. 1-NP also binds to the human 5-HT6 receptor with an affinity comparable to that of 5-HT (Kis = 120 and 100 nM, respectively). |
|---|---|
| CAS No. | 104113-71-5 |
| Molecular Formula | C14H17ClN2 |
| Molecular Weight | 248.75 g/mol |
| IUPAC Name | 1-naphthalen-1-ylpiperazine;hydrochloride |
| Standard InChI | InChI=1S/C14H16N2.ClH/c1-2-6-13-12(4-1)5-3-7-14(13)16-10-8-15-9-11-16;/h1-7,15H,8-11H2;1H |
| Standard InChI Key | ZYVYPNZFOCZLEM-UHFFFAOYSA-N |
| SMILES | C1CN(CCN1)C2=CC=CC3=CC=CC=C32.Cl |
| Canonical SMILES | C1CN(CCN1)C2=CC=CC3=CC=CC=C32.Cl |
| Appearance | Assay:≥98%A crystalline solid |
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